Cas no 896288-51-0 (N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide)

• Product Name: N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide
• CAS No: 896288-51-0
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 6150719
• PubChem ID: 7267099
• Update Time: 2025-10-28

N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide
• AKOS024660130
• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-methylsulfonylbenzamide
• F2557-0089
• 896288-51-0
• N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-3-methanesulfonylbenzamide
• Z28327746
• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(methylsulfonyl)benzamide

• Inchi： 1S/C16H14N2O3S2/c1-23(20,21)11-5-2-4-10(8-11)15(19)18-16-13(9-17)12-6-3-7-14(12)22-16/h2,4-5,8H,3,6-7H2,1H3,(H,18,19)
• InChI Key： VESKKNSMPWYTPH-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCC2)NC(C1=CC=CC(=C1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 346.04458466g/mol
• Monoisotopic Mass: 346.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 124Ų

Additional information on N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide

Introduction to N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide (CAS No. 896288-51-0)

N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide, identified by its CAS number 896288-51-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate aromatic and heterocyclic structure, which makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide is notable for its combination of a cyclopenta[bithiophene core with a cyano group at the 3-position and a methanesulfonylbenzamide moiety at the nitrogen atom. This structural configuration imparts unique electronic and steric properties to the molecule, which are critical for its potential biological activity. The presence of multiple aromatic rings and functional groups enhances its interactions with biological targets, making it an attractive scaffold for designing novel bioactive compounds.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide has emerged as a subject of interest due to its potential to modulate key biological pathways involved in these conditions. The cyano group and the methanesulfonylbenzamide moiety are particularly noteworthy, as they have been shown to exhibit inhibitory effects on various enzymes and receptors implicated in disease progression.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical settings. For instance, derivatives of bithiophene-based structures have been explored for their anti-inflammatory and antiviral properties. The incorporation of a cyano group into the cyclopenta[bithiophene core enhances the molecule's ability to interact with biological targets by introducing additional electronic density and polarizability. This modification has been shown to improve binding affinity and selectivity in several drug candidates.

The methanesulfonylbenzamide moiety further contributes to the compound's pharmacological profile by providing a site for hydrogen bonding interactions with biological targets. This functional group is commonly found in bioactive molecules due to its ability to form stable hydrogen bonds with amino acid residues in proteins. Such interactions are crucial for achieving high affinity and specificity in drug-target binding. Additionally, the presence of the methanesulfonyl group can influence the solubility and metabolic stability of the compound, which are important factors in drug development.

Recent studies have highlighted the potential of N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide as a lead compound for further optimization towards therapeutic applications. Researchers have employed computational methods such as molecular docking and quantum mechanical calculations to predict its interactions with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways.

In vitro experiments have provided preliminary evidence supporting the biological activity of this compound. For example, cell-based assays have demonstrated that N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide can inhibit the activity of certain kinases associated with cancer progression. Additionally, animal models have shown promising results regarding its potential therapeutic effects in vivo. These findings underscore the importance of this compound as a starting point for developing novel treatments for complex diseases.

The synthesis of N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. The synthesis typically involves multi-step reactions that require careful optimization to ensure regioselectivity and functional group compatibility. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations play a crucial role in constructing the aromatic core and introducing the necessary functional groups.

The purity and quality of N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3-methanesulfonylbenzamide* are critical factors that influence its biological activity and therapeutic potential. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and assess its purity. These methods provide detailed information about the molecular structure and chemical composition of the compound, ensuring that it meets the stringent requirements for pharmaceutical development.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like N-{*3*-cyano-*4*-* H,*5*-* H,*6*-* H-*cyclopenta[bithiophene*-*2*-yl*]-*3*-methanesulfonylbenzamide} (CAS No.* 896288*-51-*0) will remain at the forefront of drug discovery efforts.* Their complex structures* unique functional groups*and promising biological activities make them valuable tools for developing innovative treatments.* By leveraging cutting-edge synthetic methods* computational modeling*and preclinical studies,* researchers aim to translate these findings into tangible therapeutic benefits for patients worldwide.*